molecular formula C9H7F2N3 B8548734 1-(2,5-difluorophenyl)-1H-pyrazol-5-amine

1-(2,5-difluorophenyl)-1H-pyrazol-5-amine

Cat. No.: B8548734
M. Wt: 195.17 g/mol
InChI Key: UDXCKCUBLABXDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,5-difluorophenyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C9H7F2N3 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F2N3

Molecular Weight

195.17 g/mol

IUPAC Name

2-(2,5-difluorophenyl)pyrazol-3-amine

InChI

InChI=1S/C9H7F2N3/c10-6-1-2-7(11)8(5-6)14-9(12)3-4-13-14/h1-5H,12H2

InChI Key

UDXCKCUBLABXDB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)N2C(=CC=N2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (E)-3-((2,5-difluorophenyl)diazenyl)propanenitrile (710 mg) and 20 mL of 1N NaOH was heated to reflux with stirring for 30 min. The reaction mixture was cooled to ambient temperature and extracted with ether. The ether phase was washed with water, brine, dried over sodium sulfate and filtered through a plug of silica gel. Concentration under vacuum gave 630 mg (88%) of 1-(2,5-difluorophenyl)-1H-pyrazol-5-amine. LCMS (ESI) m+H=196.0; 1H NMR (400 MHz, CDCl3) δ 7.54-7.43 (m, 1H), 7.35-7.00 (m, 3H), 5.63 (d, 1H), 3.96-3.71 (m, 2H).
Quantity
710 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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